Cas no 1351615-84-3 (N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide
• CAS No: 1351615-84-3
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5915786
• PubChem ID: 56765185
• Update Time: 2025-10-29

N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetamide, N-[(tetrahydro-4-hydroxy-2H-pyran-4-yl)methyl]-
• AKOS024537802
• N-[(4-hydroxyoxan-4-yl)methyl]-2-(naphthalen-1-yl)acetamide
• F6200-0631
• N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-2-(naphthalen-1-yl)acetamide
• Z1286190569
• N-[(4-hydroxyoxan-4-yl)methyl]-2-naphthalen-1-ylacetamide
• 1351615-84-3
• N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C18H21NO3/c20-17(19-13-18(21)8-10-22-11-9-18)12-15-6-3-5-14-4-1-2-7-16(14)15/h1-7,21H,8-13H2,(H,19,20)
• InChI Key： VCIMSGIYTCILAK-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2(O)CCOCC2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 586.4±35.0 °C(Predicted)
• pka: 13.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide

Professional Introduction to N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide (CAS No. 1351615-84-3)

N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide, a compound with the chemical formula C₁₈H₁₅NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1351615-84-3, has garnered attention due to its structural complexity and potential biological activities. The presence of both an oxan ring and a naphthalene moiety in its molecular structure suggests a rich chemical space for interaction with biological targets, making it a subject of extensive research in medicinal chemistry.

The oxan ring, a saturated cyclic ether, is known for its stability and ability to mimic certain biological functionalities. In contrast, the naphthalene group introduces hydrophobicity and aromaticity, which can influence the compound's solubility and binding affinity. The combination of these features makes N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide and various biological targets. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in metabolic pathways, potentially leading to therapeutic effects.

In addition to its theoretical potential, experimental studies have also provided valuable insights into the properties of this compound. Researchers have explored its reactivity and stability under different conditions, which is crucial for understanding its behavior in biological systems. The hydroxyl group on the oxan ring has been found to be particularly reactive, allowing for modifications that could enhance its pharmacological properties.

The naphthalenyl moiety in N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide adds another layer of complexity to its chemical profile. This aromatic group has been shown to influence the compound's electronic properties and can serve as a scaffold for further derivatization. By introducing various substituents on the naphthalene ring, chemists can fine-tune the biological activity of the molecule, making it more effective against specific targets.

One of the most exciting areas of research involving N-(4-hydroxyoxan-4-yl)methyl-2-(naphthalen-1-yl)acetamide is its potential application in oncology. Studies have indicated that compounds with similar structural features may exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. Further research is needed to validate these findings and explore the compound's efficacy in preclinical models.

The synthesis of N-(4-hydroxyoxan-4-yll)methyl-2-(naphthalen-l)-ylacetamide also presents an interesting challenge for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for both research and commercial applications.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of N-(4-hydroxyoxan-l)-ytlmethyl-Z(naphthalen-l)-yIacetamide to interact with neurological targets has been suggested by computational studies. These interactions could potentially lead to new treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of enzymatic activity is crucial.

The role of N-(4-hydroxyoxan-l)-ytlmethyl-Z(naphthalen-l)-yIacetamide in drug development also extends to anti-inflammatory applications. Inflammatory processes are central to many diseases, and compounds that can modulate these processes are highly sought after. Preliminary data suggest that this molecule may have anti-inflammatory effects by interacting with inflammatory pathways at multiple levels.

In conclusion, N-(4-hydroxyoxan-l)-ytlmethyl-Z(naphthalen-l)-yIacetamide (CAS No. 1351615--84--3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly in oncology and neurological disorders. As research continues, we can expect more detailed insights into its biological activities and therapeutic applications.